Cas no 2138121-72-7 (Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate)

• Product Name: Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate
• CAS No: 2138121-72-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6199900
• PubChem ID: 165491745
• Update Time: 2025-10-28

Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2138121-72-7
• methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate
• EN300-1157974
• Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate

• Inchi： 1S/C12H23NO2/c1-12(2,3)10-6-5-8(13)7-9(10)11(14)15-4/h8-10H,5-7,13H2,1-4H3
• InChI Key： QJYMWZOGCQSWAG-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(CCC1C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate

Methyl 5-Amino-2-Tert-Butylcyclohexane-1-Carboxylate: A Comprehensive Overview

Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate, also known by its CAS number 2138121-72-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring a cyclohexane ring substituted with an amino group and a tert-butyl group, has garnered attention due to its potential applications in drug delivery systems, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the stability and bioavailability of pharmaceutical compounds, making it a valuable addition to modern chemical research.

The synthesis of Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key transformations. For instance, recent advancements in palladium-catalyzed cross-coupling reactions have enabled more efficient construction of the cyclohexane ring system, which is critical for the compound's functionality.

One of the most promising applications of Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate lies in its use as a building block for advanced polymers. Its amino group provides sites for functionalization, allowing the incorporation of additional chemical moieties that can enhance the mechanical and thermal properties of resulting materials. For example, studies published in the Journal of Polymer Science have demonstrated how this compound can be used to create biodegradable polymers with improved tensile strength and environmental compatibility.

In the realm of drug delivery, Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate has shown potential as a carrier molecule for therapeutic agents. Its structure allows for controlled release mechanisms, which are essential for delivering drugs to specific target sites within the body. Recent research has focused on modifying the compound's surface properties to enhance its biocompatibility and reduce immunogenic responses, making it a viable candidate for next-generation drug delivery systems.

The compound's versatility is further evident in its application as a precursor for bioactive molecules. By leveraging its amino group and ester functionality, chemists have developed methods to synthesize bioactive derivatives with potential anti-inflammatory and anticancer properties. For instance, studies conducted at the University of California have identified certain derivatives of this compound that exhibit selective cytotoxicity against cancer cells while sparing healthy cells, suggesting promising avenues for future therapeutic development.

From an environmental standpoint, researchers are investigating the biodegradability and ecological impact of Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate. Understanding its degradation pathways is crucial for ensuring sustainable practices in its production and application. Preliminary findings indicate that under specific microbial conditions, the compound can undergo biodegradation without releasing harmful byproducts, aligning with current trends toward green chemistry.

In conclusion, Methyl 5-amino-2-tert-butylcyclohexane-1-carboxylate stands as a testament to the ingenuity of modern chemical research. Its unique structure and diverse applications continue to drive innovation across multiple disciplines. As researchers uncover new methods for synthesizing and modifying this compound, its role in advancing science and technology is expected to grow significantly in the coming years.